Cas no 2117977-44-1 (tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate)
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate
- tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate
-
- MDL: MFCD31667467
- Inchi: 1S/C14H22N2O3/c1-12(2,3)19-11(18)16-6-4-13(5-7-16)8-14(13,9-15)10-17/h17H,4-8,10H2,1-3H3
- InChI Key: PLESNEHOHLRUMG-UHFFFAOYSA-N
- SMILES: C1(C#N)(CO)C2(CCN(C(OC(C)(C)C)=O)CC2)C1
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM478765-250mg |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 95%+ | 250mg |
$535 | 2022-09-01 | |
| Chemenu | CM478765-500mg |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 95%+ | 500mg |
$826 | 2022-09-01 | |
| Chemenu | CM478765-1g |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 95%+ | 1g |
$1052 | 2022-09-01 | |
| Enamine | EN300-2010498-0.05g |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 90% | 0.05g |
$226.0 | 2023-09-16 | |
| Enamine | EN300-2010498-0.1g |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 90% | 0.1g |
$337.0 | 2023-09-16 | |
| Enamine | EN300-2010498-0.25g |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 90% | 0.25g |
$481.0 | 2023-09-16 | |
| Enamine | EN300-2010498-0.5g |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 90% | 0.5g |
$758.0 | 2023-09-16 | |
| Enamine | EN300-2010498-1.0g |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 95% | 1g |
$971.0 | 2023-05-22 | |
| Enamine | EN300-2010498-2.5g |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 90% | 2.5g |
$1903.0 | 2023-09-16 | |
| Enamine | EN300-2010498-5.0g |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2117977-44-1 | 95% | 5g |
$2816.0 | 2023-05-22 |
tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate
Professional Introduction to Tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate (CAS No. 2117977-44-1)
Tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate (CAS No. 2117977-44-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate spirocyclic structure and functional groups, presents a unique set of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.
The molecular structure of tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate encompasses a spirocyclic core, which is a fused ring system consisting of two heterocyclic rings connected at a single atom. In this case, the spirocyclic system is composed of an azacycloalkane and an octane ring, providing a rigid framework that can influence the compound's biological activity and reactivity. The presence of both cyano and hydroxymethyl functional groups further enhances its synthetic utility, making it a versatile building block for more complex molecules.
Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug design due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spirocyclic core in tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate contributes to its favorable pharmacokinetic properties, including improved solubility and metabolic stability. These attributes are particularly crucial in the development of oral medications, where bioavailability and resistance to enzymatic degradation are key considerations.
The cyano group in the molecule serves as a versatile handle for further functionalization, enabling chemists to introduce additional substituents or modify existing ones through various chemical transformations. This flexibility is particularly valuable in the synthesis of protease inhibitors, which are widely used in the treatment of infectious diseases and cancer. The hydroxymethyl group, on the other hand, provides a site for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets such as enzymes and receptors.
In the realm of drug discovery, tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate has been explored as a precursor for the development of novel antimicrobial agents. Studies have demonstrated its potential in modulating bacterial cell wall synthesis and disrupting essential metabolic pathways. The spirocyclic scaffold is particularly effective in mimicking natural substrates or transition states, thereby inhibiting key enzymes involved in bacterial growth and survival.
The pharmaceutical industry has also shown interest in this compound for its potential applications in central nervous system (CNS) drug development. The rigid spirocyclic structure can enhance blood-brain barrier penetration, allowing for more effective delivery of therapeutic agents to the brain. Additionally, the presence of polar functional groups facilitates interaction with CNS receptors, making it a promising candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
Synthetic methodologies for preparing tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate have been optimized to ensure high yield and purity, making it commercially viable for industrial applications. Modern synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve regioselective functionalization and minimize byproduct formation. These advancements have not only improved the efficiency of production but also opened new avenues for structural diversification.
The compound's stability under various storage conditions is another critical factor that contributes to its attractiveness as an intermediate in pharmaceutical manufacturing. Extensive stability studies have confirmed that tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate remains stable over prolonged periods when stored under inert conditions, ensuring consistent quality throughout the supply chain.
Ethical considerations are paramount in the use of any chemical compound intended for therapeutic purposes. The synthesis and application of tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate adhere to stringent regulatory guidelines designed to ensure safety and efficacy. Collaborative efforts between academic researchers and industry professionals have facilitated the integration of sustainable practices into synthetic workflows, minimizing environmental impact while maintaining high standards of product quality.
The future prospects for this compound are promising, with ongoing research exploring its potential applications in emerging fields such as precision medicine and personalized therapy. By leveraging cutting-edge computational methods and high-throughput screening techniques, scientists are identifying new ways to harness the therapeutic potential of spirocyclic compounds like tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate.
In conclusion, tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate represents a significant advancement in pharmaceutical chemistry, offering unique structural features that enhance biological activity and synthetic utility. Its role as an intermediate in drug development underscores its importance in addressing global health challenges through innovative chemical solutions.
2117977-44-1 (tert-butyl 1-cyano-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)